Cas no 1804764-57-5 (6-Chloro-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetonitrile)

• Product Name: 6-Chloro-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetonitrile
• CAS No: 1804764-57-5
• MF: C₉H₃ClF₆N₂O
• MW: 304.576341867447
• CID: 4927678
• Update Time: 2025-05-20

6-Chloro-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetonitrile

• Inchi： 1S/C9H3ClF6N2O/c10-6-3-5(8(11,12)13)4(1-2-17)7(18-6)19-9(14,15)16/h3H,1H2
• InChI Key： GANACENRDPLDAH-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=C(CC#N)C(=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 362
• XLogP3: 3.9
• Topological Polar Surface Area: 45.9

Additional information on 6-Chloro-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetonitrile

Comprehensive Overview of 6-Chloro-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetonitrile (CAS No. 1804764-57-5)

In the realm of specialty chemicals and pharmaceutical intermediates, 6-Chloro-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetonitrile (CAS No. 1804764-57-5) stands out as a compound of significant interest. This heterocyclic compound belongs to the pyridine derivatives family, which is widely utilized in agrochemicals, medicinal chemistry, and material science. Its unique structural features, including the presence of trifluoromethoxy and trifluoromethyl groups, contribute to its distinct chemical properties and applications.

The growing demand for fluorinated compounds in modern industries has propelled research into molecules like 6-Chloro-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetonitrile. Fluorination is a key strategy in drug design and crop protection due to its ability to enhance bioavailability, metabolic stability, and binding affinity. Researchers and manufacturers are increasingly focusing on sustainable synthesis methods for such compounds to align with green chemistry principles, a topic that resonates strongly with today's environmentally conscious market.

One of the most frequently asked questions in chemical databases and AI-powered search engines revolves around the synthetic routes for pyridine-based intermediates. For CAS 1804764-57-5, common synthetic approaches involve nucleophilic substitution reactions or cross-coupling methodologies. Recent advancements in catalytic systems have improved the efficiency of producing such multifunctional pyridines, reducing waste generation and energy consumption – factors that are critically important in industrial scale-up processes.

The physicochemical properties of 6-Chloro-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetonitrile make it particularly valuable in molecular design. The electron-withdrawing nature of its halogen substituents influences its reactivity patterns, making it a versatile building block for constructing more complex architectures. In medicinal chemistry applications, such structural motifs are often incorporated into bioactive molecules targeting various enzyme systems.

Analytical characterization of CAS 1804764-57-5 typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. The quality control parameters for this compound are stringent, especially when intended for pharmaceutical applications. Current trends in chemical analysis emphasize the development of rapid screening methods and AI-assisted structural verification tools, which are transforming how such specialty chemicals are evaluated and certified.

From a commercial perspective, 6-Chloro-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetonitrile represents an important fine chemical in the global market. Suppliers and distributors are increasingly providing detailed technical data sheets and safety information to meet regulatory requirements and customer expectations. The compound's storage conditions and handling precautions are essential considerations for end-users, particularly in research laboratories and production facilities.

Looking ahead, the applications of pyridine derivatives like CAS 1804764-57-5 are expected to expand further. Emerging fields such as materials science are exploring their potential in organic electronics and functional materials. The compound's structural versatility allows for numerous derivatization possibilities, making it a valuable asset in innovation-driven industries. As research continues, we anticipate new discoveries regarding its structure-activity relationships and potential applications in cutting-edge technologies.

For researchers working with 6-Chloro-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetonitrile, understanding its chemical behavior under various conditions is paramount. Recent studies have focused on its stability profile, solubility characteristics, and compatibility with different reaction conditions. These investigations are crucial for optimizing its use in multistep syntheses and ensuring reproducible results in chemical transformations.

The environmental fate of fluorinated compounds like CAS 1804764-57-5 has become an important research area. Scientists are examining their biodegradation pathways and potential ecotoxicological effects to ensure responsible use. This aligns with the broader industry movement toward sustainable chemistry and environmental stewardship, topics that generate significant interest among regulatory bodies and environmental organizations.

In conclusion, 6-Chloro-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetonitrile (CAS No. 1804764-57-5) represents a fascinating example of modern heterocyclic chemistry with diverse applications. Its importance in chemical research and industrial applications continues to grow, driven by the unique properties imparted by its fluorinated substituents. As the scientific community places greater emphasis on molecular design and sustainable practices, compounds like this will undoubtedly play a pivotal role in shaping future innovations across multiple scientific disciplines.